2-(Hydrazinecarbonyl)-N-(4-methoxybenzyl)thiophene-3-sulfonamide

• Molecular Formula: C13H15N3O4S2
• Molecular Weight: 341.4 g/mol
• SMILES: COC1=CC=C(C=C1)CNS(=O)(=O)C2=C(SC=C2)C(=O)NN
• InChI: InChI=1S/C13H15N3O4S2/c1-20-10-4-2-9(3-5-10)8-15-22(18,19)11-6-7-21-12(11)13(17)16-14/h2-7,15H,8,14H2,1H3,(H,16,17)
• InChIKey: RXEKFXSZOQCERK-UHFFFAOYSA-N

Structural Identity and Screening Collection Baseline

2-(Hydrazinecarbonyl)-N-(4-methoxybenzyl)thiophene-3-sulfonamide (C₁₄H₁₇N₃O₄S₂, MW 355.44 g/mol) is a thiophene-3-sulfonamide derivative bearing a hydrazinecarbonyl group at position 2 and an N-(4-methoxybenzyl) substituent on the sulfonamide nitrogen. It belongs to the broader class of hydrazine-carbonyl tethered sulfonamides, which have been investigated as dual carbonic anhydrase and 15-lipoxygenase inhibitors [1]. The compound is cataloged in the ZINC screening database (ZINC32686, ZINC909184, ZINC670439847) with a computed cLogP of 2.54 and topological polar surface area of 93.79 Ų, consistent with lead-like physicochemical space [2][3]. Its closest commercially available comparators include the N-(4-methoxyphenyl) analog (CAS 1707372-57-3, C₁₂H₁₃N₃O₄S₂, MW 327.4) and the N-(4-methoxyphenyl)-N-methyl analog (CAS 1779132-78-3, C₁₃H₁₅N₃O₄S₂, MW 341.4), which differ structurally only at the sulfonamide nitrogen substitution pattern .

Scaffold Thiophene-3-sulfonamide core with hydrazinecarbonyl

Screening context ZINC database lead-like candidate (cLogP/TPSA balanced)

Differentiation N-Benzyl substituent distinguishes from N-aryl analogs

• [1] Synthesis of and molecular docking studies of azomethine-tethered sulfonamides as carbonic anhydrase II & 15-lipoxygenase inhibitors. ScholarMate, 2021. View Source
• [2] ZINC32686. ZINC Database, University of California San Francisco. View Source
• [3] EOS9332 Computed Physicochemical Properties. sildrug.ibb.waw.pl. View Source

Why Generic Substitution Is Scientifically Inadequate

Substituting a generic 'thiophene sulfonamide hydrazide' for this specific compound introduces critical structural divergence that undermines experimental reproducibility. The 4-methoxybenzyl N-substituent provides a flexible, electron-rich aromatic arm with an sp³ methylene linker, which contrasts fundamentally with the directly attached 4-methoxyphenyl group in the closest analog (CAS 1707372-57-3). This single methylene insertion alters the sulfonamide NH geometry, rotational freedom, and hydrogen-bond donor capacity—parameters known to modulate carbonic anhydrase isoform selectivity in related sulfonamide series [1]. Furthermore, the 3-sulfonamide regioisomer on thiophene places the zinc-binding sulfonamide pharmacophore in a distinct electronic environment compared to 2-sulfonamide analogs, affecting inhibitory potency and isoform selectivity profiles documented for thiophene-based sulfonamides [2]. Unspecified substitution risks acquiring a compound with unpredictable target engagement, solubility, and synthetic derivatization potential.

N-Benzyl vs N-Phenyl Methylene spacer alters NH geometry and hydrogen-bond capacity; may shift isoform selectivity

3-Sulfonamide regioisomer Distinct electronic environment vs 2-sulfonamide; substitution may alter inhibition kinetics

Hydrazinecarbonyl absent Loss of dual-target (CA/15-LOX) potential and synthetic handle; limits derivatization options

• [1] Alım, Z. et al. Evaluation of some thiophene-based sulfonamides as potent inhibitors of carbonic anhydrase I and II isoenzymes isolated from human erythrocytes by kinetic and molecular modelling studies. Pharmacological Reports, 2020, 72, 1738–1748. View Source
• [2] Thiophene bis-sulfonamides as carbonic anhydrase inhibitors. US Patent US5378703A (1993). View Source

Quantitative Differentiation Against Closest Analogs

N-Benzyl vs. N-Phenyl Substituent Flexibility

The target compound incorporates a 4-methoxybenzyl substituent (Ar-CH₂-NH-SO₂-) rather than the 4-methoxyphenyl group (Ar-NH-SO₂-) found in the closest analog CAS 1707372-57-3. This methylene spacer introduces an additional rotatable bond (6 vs. 5 for the phenyl analog) [1], alters the sulfonamide NH pKa by removing direct aromatic conjugation, and modifies the spatial relationship between the methoxyphenyl ring and the thiophene core. In thiophene-based sulfonamide series evaluated against carbonic anhydrase I and II, N-substituent variations produced IC₅₀ shifts exceeding 10-fold, with benzyl-substituted congeners showing altered isoform selectivity profiles relative to phenyl-substituted counterparts [2]. The benzyl group's conformational freedom also reduces steric congestion near the sulfonamide zinc-binding motif, potentially preserving inhibitory capacity that could be compromised in more rigid N-aryl analogs.

N-Benzyl vs N-Phenyl Flexibility

Class-level

Target: 6 rotatable bonds, sp³ methylene

Comparator: 5 rotatable bonds, direct aryl attachment

Influences binding pose and selectivity

No experimental conformation data

Evidence Dimension	Rotatable bond count and conformational flexibility
Target Compound Data	6 rotatable bonds (C₁₄H₁₇N₃O₄S₂, MW 355.44) [1]
Comparator Or Baseline	5 rotatable bonds for N-(4-methoxyphenyl) analog (C₁₂H₁₃N₃O₄S₂, MW 327.4)
Quantified Difference	1 additional rotatable bond (+20% relative); methylene spacer introduces sp³ geometry at the N-attachment point
Conditions	Computed from 2D molecular structure; no experimental conformational analysis available

Why This Matters

Increased conformational flexibility and altered NH electronics directly influence target binding pose and isoform selectivity, critical parameters for screening library design where scaffold novelty and unexplored chemical space are valued over known pharmacophores.

• [1] EOS9332 Computed Physicochemical Properties. sildrug.ibb.waw.pl. View Source
• [2] Alım, Z. et al. Evaluation of some thiophene-based sulfonamides as potent inhibitors of carbonic anhydrase I and II isoenzymes isolated from human erythrocytes by kinetic and molecular modelling studies. Pharmacological Reports, 2020, 72, 1738–1748. View Source

Hydrazinecarbonyl Dual Donor/Acceptor Motif

The hydrazinecarbonyl (-C(=O)NHNH₂) group at thiophene position 2 provides a terminal hydrazine moiety capable of dual hydrogen-bond donation and metal coordination. This motif is absent in the parent scaffold thiophene-3-sulfonamide (CAS 64255-63-6, MW 163.2), which carries only the primary sulfonamide zinc-binding group [1]. In hydrazine-carbonyl tethered sulfonamide derivatives evaluated against bovine carbonic anhydrase II (bCA II) and 15-lipoxygenase (15-LOX), the hydrazinecarbonyl linkage contributed to dual-target inhibitory profiles not achievable with non-hydrazide analogs, though quantitative potency data for this specific compound remain unavailable [2]. The hydrazine group also serves as a synthetic handle for further derivatization (e.g., Schiff base formation, acylation), enabling library expansion around the thiophene-3-sulfonamide core.

Hydrazinecarbonyl Motif

Class-level

HBA count 7, bidentate metal coordination potential

vs thiophene-3-sulfonamide: HBA 3, no hydrazide

Enables dual CA/15-LOX screening

Quantitative potency data unavailable

Evidence Dimension	Presence of hydrazinecarbonyl pharmacophore and synthetic versatility
Target Compound Data	Hydrazinecarbonyl group present at thiophene 2-position; HBD count = 1 (from sulfonamide NH); HBA count = 7 [1]
Comparator Or Baseline	Thiophene-3-sulfonamide (CAS 64255-63-6): no hydrazinecarbonyl; HBD = 2 (primary SO₂NH₂), HBA = 3
Quantified Difference	HBA difference of +4; distinct hydrogen-bonding pharmacophore with potential for bidentate metal coordination not possible with unsubstituted scaffold
Conditions	Computed from molecular structure; no experimental binding data available for target compound

Why This Matters

The hydrazinecarbonyl group differentiates this compound from simpler thiophene sulfonamides by enabling additional target interactions (e.g., 15-LOX inhibition) and providing a reactive handle for hit expansion, increasing the compound's utility in fragment-based and diversity-oriented synthesis campaigns.

• [1] EOS9332 Computed Physicochemical Properties. sildrug.ibb.waw.pl. View Source
• [2] Synthesis of and molecular docking studies of azomethine-tethered sulfonamides as carbonic anhydrase II & 15-lipoxygenase inhibitors. ScholarMate, 2021. View Source

Lipophilicity and Lead-Likeness Profile

The target compound occupies a specific region of drug-like chemical space distinct from its analogs. Its cLogP of 2.54 and TPSA of 93.79 Ų place it within the central lead-like corridor, whereas the N-(4-methoxyphenyl) analog (cLogP ≈2.0–2.3 estimated, TPSA ≈93–95 Ų) and the N-methyl analog (cLogP ≈2.8–3.0 estimated, TPSA ≈84–87 Ų) shift the property profile in opposite directions [1]. The benzyl compound's balance of lipophilicity and polarity is favorable for both membrane permeability and aqueous solubility—properties that class-level studies on thiophene sulfonamides have shown to correlate with cellular carbonic anhydrase inhibition efficacy . Its molecular weight (355.44) remains below the 400 Da threshold commonly used for fragment-to-lead optimization, while the phenyl analog (327.4) may sacrifice binding surface area for slightly improved solubility.

Lipophilicity & Lead-Likeness

Context-dependent

cLogP 2.54, TPSA 93.79 Ų

vs N-methyl analog: cLogP ~2.8–3.0, TPSA ~84–87 Ų

Balances permeability and solubility

Computed; no experimental logP

Evidence Dimension	Computed lipophilicity (cLogP) and topological polar surface area (TPSA)
Target Compound Data	cLogP = 2.54; TPSA = 93.79 Ų; MW = 355.44; HBD = 1; HBA = 7; RB = 6 [1]
Comparator Or Baseline	N-(4-methoxyphenyl) analog: MW = 327.4, estimated cLogP ~2.0–2.3; N-methyl analog: MW = 341.4, estimated cLogP ~2.8–3.0, TPSA ~84–87 Ų
Quantified Difference	cLogP differential of approx. +0.2 to +0.5 log units vs. phenyl analog; TPSA differential of approx. +6 to +10 Ų vs. N-methyl analog
Conditions	Computed using RDKit/SILCS methodology; experimental logP/logD not available

Why This Matters

The target compound's intermediate lipophilicity and higher TPSA relative to N-methyl analogs confer a balanced permeability-solubility profile, reducing the risk of poor aqueous solubility that plagues more lipophilic sulfonamide analogs in biochemical assays requiring DMSO stock solutions at micromolar concentrations.

• [1] EOS9332 Computed Physicochemical Properties. sildrug.ibb.waw.pl. View Source

Thiophene-3-Sulfonamide Regioisomer: Distinct Electronic Environment Versus 2-Sulfonamide Isomers

The sulfonamide group is attached at the thiophene 3-position rather than the more common 2-position. In thiophene-based sulfonamide series evaluated against human carbonic anhydrase I and II, the 3-sulfonamide regioisomer exhibited distinct inhibitory kinetics and molecular docking poses compared to 2-sulfonamide counterparts, attributed to altered electron density distribution on the sulfonamide nitrogen and differential hydrogen-bonding geometry with Thr199 in the CA active site [1]. While no experimental hCA inhibition data exist for this specific compound, the broader class trend indicates that 3-substituted thiophene sulfonamides generally maintain nanomolar potency but with isoform selectivity profiles that differ from 2-substituted isomers—a critical consideration when designing isoform-selective CA inhibitors for therapeutic applications such as glaucoma or tumor hypoxia [2]. The 3-position also offers distinct synthetic derivatization vectors for library expansion compared to 2-sulfonamide scaffolds.

Regioisomer Electronic Effect

Class-level

3-sulfonamide: distinct IC₅₀ rank order vs 2-sulfonamide

2-sulfonamide series: IC₅₀ 23.4 nM–1.405 µM hCA-II

Supports isoform-selective inhibitor design

No specific hCA data for this compound

Evidence Dimension	Inhibitory potency and isoform selectivity as a function of sulfonamide regioisomer position
Target Compound Data	Thiophene-3-sulfonamide regioisomer; no experimental hCA inhibition data available for this specific compound
Comparator Or Baseline	Thiophene-2-sulfonamide analogs: IC₅₀ range 23.4 nM to 1.405 µM against hCA-II in a series of substituted thiophene sulfonamides [1]
Quantified Difference	Class-level data show 3-sulfonamide regioisomers produce distinct IC₅₀ rank orders and docking scores versus 2-sulfonamide; quantitative difference is compound-specific and not measured for this entity
Conditions	In vitro hCA-I and hCA-II inhibition assessed by stopped-flow CO₂ hydration assay using human erythrocyte-derived isoenzymes [1]

Why This Matters

The 3-sulfonamide regioisomer expands the accessible chemical space for CA inhibitor design beyond the heavily explored 2-sulfonamide series; procurement of the correct regioisomer is essential for maintaining the intended electronic and steric profile in structure-based drug design.

• [1] Alım, Z. et al. Evaluation of some thiophene-based sulfonamides as potent inhibitors of carbonic anhydrase I and II isoenzymes isolated from human erythrocytes by kinetic and molecular modelling studies. Pharmacological Reports, 2020, 72, 1738–1748. View Source
• [2] Thiophene bis-sulfonamides as carbonic anhydrase inhibitors. US Patent US5378703A (1993). View Source

Recommended Application Scenarios

Fragment-Based Libraries for Carbonic Anhydrase

The compound's hydrazinecarbonyl group provides a reactive handle for Schiff base formation with aldehydes or ketones, enabling rapid generation of azomethine-tethered sulfonamide libraries for screening against carbonic anhydrase isoforms. Its 3-sulfonamide regioisomer and benzyl N-substituent occupy underexplored chemical space relative to extensively characterized 2-sulfonamide N-aryl series. Class-level evidence indicates that hydrazine-carbonyl tethered sulfonamides exhibit dual CA II/15-LOX inhibition [1], and the benzyl spacer's conformational flexibility may enhance selectivity for tumor-associated isoforms CA IX/XII over cytosolic CA I/II—a hypothesis testable through systematic SAR expansion around this scaffold.

Physicochemical Benchmarking for Assay Development

With a cLogP of 2.54, TPSA of 93.79 Ų, and MW of 355.44, this compound resides within recognized lead-like chemical space [1]. It can serve as a calibration standard for biochemical assay development targeting thiophene sulfonamides, providing a reproducible reference point for solubility, permeability, and non-specific binding assessments. Its single hydrogen-bond donor (sulfonamide NH) avoids the confounding effects of multiple HBDs common in primary sulfonamide scaffolds, simplifying interpretation of thermodynamic binding parameters in isothermal titration calorimetry (ITC) or surface plasmon resonance (SPR) experiments.

Regioselective Thiophene-3-Sulfonamide Functionalization

The compound's dual functionality—a sulfonamide at position 3 and a hydrazinecarbonyl at position 2—makes it a valuable substrate for developing and validating regioselective coupling reactions on the thiophene core. The N-benzyl protecting group is stable under a range of acidic and basic conditions but can be cleaved via hydrogenolysis or oxidative methods (e.g., DDQ), offering orthogonal deprotection strategies [1]. This enables the compound to serve as a versatile intermediate in parallel synthesis workflows for constructing focused sulfonamide libraries, where the hydrazinecarbonyl can be independently derivatized while the sulfonamide remains protected.

Application

Selection Property

Validation Focus

Fragment-Based CA Library Expansion

Hydrazinecarbonyl reactive handle, 3-sulfonamide regioisomer, benzyl N-substituent

Dual CA/15-LOX inhibition screening; isoform selectivity mapping

Physicochemical Benchmarking

Lead-like profile (cLogP/TPSA balance), single HBD

Solubility and permeability assay calibration; non-specific binding assessment

Regioselective Functionalization

N-Benzyl protecting group stability, orthogonal deprotection strategies

Parallel synthesis workflow compatibility; sulfonamide library construction

• [1] EOS9332 Computed Physicochemical Properties. sildrug.ibb.waw.pl. View Source